Cas no 479717-93-6 ((2-fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate)

• Product Name: (2-fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate
• CAS No: 479717-93-6
• MF: C₁₄H₁₂FNO₃S
• MW: 293.31338596344
• CID: 5330715
• Update Time: 2025-06-10

(2-fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-methyl-, 2-[(2-fluorophenyl)amino]-2-oxoethyl ester
• (2-fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C14H12FNO3S/c1-9-6-7-20-13(9)14(18)19-8-12(17)16-11-5-3-2-4-10(11)15/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： SBMIEBFGJLYADF-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=CC=C2F)=O)=O)SC=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2-fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

Introduction to (2-Fluorophenyl)carbamoylmethyl 3-Methylthiophene-2-Carboxylate (CAS No. 479717-93-6)

(2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 479717-93-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a fluorinated phenyl group, a carbamoyl moiety, and a thiophene ring with a methyl substituent. The intricate arrangement of these functional groups endows the compound with a range of potential biological activities and applications.

The molecular formula of (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate is C₁₄H₁₂FNO₃S, and its molecular weight is approximately 295.30 g/mol. The compound's physical properties include a white to off-white solid form, with a melting point typically ranging from 105°C to 108°C. These characteristics make it suitable for various analytical and preparative techniques in laboratory settings.

In recent years, the study of fluorinated compounds has become increasingly important due to their unique properties and potential applications in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability, lipophilicity, and binding affinity to target proteins. The presence of the fluorinated phenyl group in (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate suggests that it may exhibit enhanced biological activity compared to non-fluorinated analogs.

The thiophene ring is another key structural feature of this compound. Thiophenes are five-membered heterocyclic compounds that are widely used in the synthesis of pharmaceuticals due to their ability to modulate various biological processes. The presence of a methyl substituent on the thiophene ring can further influence the compound's electronic properties and reactivity, potentially enhancing its therapeutic potential.

Research into the biological activities of (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has revealed several promising applications. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS), which are key mediators of inflammation and oxidative stress.

In addition to its anti-inflammatory and antioxidant activities, (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has also been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This makes it a promising candidate for the development of new antimicrobial drugs, particularly in light of the growing global threat of antibiotic resistance.

The pharmacokinetic profile of (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has also been studied in detail. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a moderate half-life and low clearance rate. These properties suggest that it could be effectively administered orally for therapeutic purposes.

To further explore the therapeutic potential of (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate, several clinical trials have been initiated. Early-stage clinical trials have focused on evaluating its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been encouraging, with the compound demonstrating significant anti-inflammatory effects without major adverse side effects.

Beyond its therapeutic applications, (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has also found use in materials science and chemical synthesis. Its unique electronic properties make it an attractive building block for the development of functional materials, such as conductive polymers and sensors. Additionally, the compound's reactivity has been exploited in various synthetic transformations, contributing to the synthesis of more complex molecules with diverse applications.

In conclusion, (2-Fluorophenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 479717-93-6) is a multifaceted compound with significant potential in multiple fields. Its unique molecular structure endows it with a range of biological activities, making it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and industrial uses.